A heterotrimetallic 3d–3d′–4f single chain magnet constructed from anisotropic high-spin 3d–4f nodes and paramagnetic spacers†

Dalton Transactions Pub Date: 2010-01-26 DOI: 10.1039/B925636A

Abstract

By connecting [LCuTb]3+ nodes with [Fe(CN)6]3 spacers a 1-D coordination polymer with slow relaxation of magnetization is obtained (L2− is the N,N′-propylene-bis(3-methoxysalicylideneiminato) anion).

Graphical abstract: A heterotrimetallic 3d–3d′–4f single chain magnet constructed from anisotropic high-spin 3d–4f nodes and paramagnetic spacers
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